Cas no 1546797-01-6 (Spiro[5.5]undecane-3-ethanamine)

• Product Name: Spiro[5.5]undecane-3-ethanamine
• CAS No: 1546797-01-6
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5889986
• PubChem ID: 83907910
• Update Time: 2025-08-05

Spiro[5.5]undecane-3-ethanamine Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undecane-3-ethanamine
• EN300-28365344
• 2-{spiro[5.5]undecan-3-yl}ethan-1-amine
• 1546797-01-6

• Inchi： 1S/C13H25N/c14-11-6-12-4-9-13(10-5-12)7-2-1-3-8-13/h12H,1-11,14H2
• InChI Key： VRZXDFFALLEIJS-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2)CCC(CCN)C1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 271.4±8.0 °C(Predicted)
• pka: 10.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Spiro[5.5]undecane-3-ethanamine

Spiro[5.5]undecane-3-ethanamine: A Comprehensive Overview

Spiro[5.5]undecane-3-ethanamine, also known by its CAS number 1546797-01-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon or nitrogen atom. In the case of Spiro[5.5]undecane-3-ethanamine, the spiro structure is formed by a five-membered ring and a six-membered ring, with the nitrogen atom serving as the bridgehead.

The molecular structure of Spiro[5.5]undecane-3-ethanamine is intriguing due to its spiro arrangement, which imparts unique electronic and steric properties. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in drug design and advanced materials. The compound's ability to adopt multiple conformations has made it a valuable tool in understanding molecular recognition and self-assembly processes.

One of the most notable aspects of Spiro[5.5]undecane-3-ethanamine is its role in medicinal chemistry. Researchers have explored its use as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, suggesting its potential as a lead compound for drug development.

In addition to its medicinal applications, Spiro[5.5]undecane-3-ethanamine has found utility in materials science. Its rigid spiro structure makes it an ideal candidate for constructing supramolecular assemblies and functional materials. Recent advancements in nanotechnology have leveraged this compound's unique properties to develop novel sensors and catalytic systems with high efficiency and selectivity.

The synthesis of Spiro[5.5]undecane-3-ethanamine involves a multi-step process that typically begins with the preparation of precursor compounds followed by cyclization reactions to form the spiro structure. Recent breakthroughs in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications.

From an environmental perspective, Spiro[5.5]undecane-3-ethanamine has been studied for its biodegradability and ecological impact. Preliminary findings suggest that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, Spiro[5.5]undecane-3-ethanamine (CAS No: 1546797-01-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific endeavors.